Cas no 401909-55-5 (1-(1h-pyrrol-2-yl)methanamine Hydrochloride (1:1))

1-(1H-Pyrrol-2-yl)methanamine Hydrochloride (1:1) is a hydrochloride salt derivative of 1-(1H-pyrrol-2-yl)methanamine, featuring a pyrrole ring core with an amine functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a building block for heterocyclic frameworks. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its well-defined stoichiometry (1:1) ensures consistent reactivity, making it suitable for applications in medicinal chemistry, ligand design, and catalyst development. The product is typically characterized by high purity, validated through analytical techniques such as NMR and HPLC, ensuring reliability for research and industrial use.
1-(1h-pyrrol-2-yl)methanamine Hydrochloride (1:1) structure
401909-55-5 structure
Product Name:1-(1h-pyrrol-2-yl)methanamine Hydrochloride (1:1)
CAS No:401909-55-5
MF:C5H9ClN2
MW:132.591359853745
CID:1512332
PubChem ID:56763810
Update Time:2025-10-25

1-(1h-pyrrol-2-yl)methanamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-(1h-pyrrol-2-yl)methanamine Hydrochloride (1:1)
    • (1H-Pyrrol-2-yl)methanamine xhydrochloride
    • 1-(1H-Pyrrol-2-yl)methanamine--hydrogen chloride (1/1)
    • DA-29370
    • SB62190
    • (1H-Pyrrol-2-yl)methanaminehydrochloride
    • 1H-pyrrol-2-ylmethanamine;hydrochloride
    • (1H-pyrrol-2-yl)methylamine hydrochloride
    • 2-(Aminomethyl)pyrrole Hydrochloride
    • SY032090
    • AMY19157
    • DS-14501
    • 401909-55-5
    • AKOS015920025
    • 1351479-09-8
    • SCHEMBL4891083
    • 1H-Pyrrole-2-methanamine hydrochloride
    • ZPPHSWKXEZBRFA-UHFFFAOYSA-N
    • MFCD20037390
    • 1-(1H-PYRROL-2-YL)METHANAMINE HYDROCHLORIDE
    • DTXSID80718257
    • CS-W003910
    • 1H-Pyrrole-2-methanamine HCl
    • (1H-Pyrrol-2-yl)methanamine hydrochloride
    • (1H-PYRROL-2-YL)METHANAMINE HCL
    • SB63893
    • Inchi: 1S/C5H8N2.ClH/c6-4-5-2-1-3-7-5;/h1-3,7H,4,6H2;1H
    • InChI Key: ZPPHSWKXEZBRFA-UHFFFAOYSA-N
    • SMILES: Cl.N1C=CC=C1CN

Computed Properties

  • Exact Mass: 132.0454260g/mol
  • Monoisotopic Mass: 132.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 54
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.8Ų

1-(1h-pyrrol-2-yl)methanamine Hydrochloride (1:1) Pricemore >>

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Additional information on 1-(1h-pyrrol-2-yl)methanamine Hydrochloride (1:1)

1-(1H-Pyrrol-2-yl)methanamine Hydrochloride (1:1)

1-(1H-Pyrrol-2-yl)methanamine hydrochloride (1:1), also known by its CAS number 401909-55-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 1-(pyrrolidin-2-yl)methanamine, which belongs to the class of secondary amines. The molecule consists of a pyrrole ring attached to a methanamine group, with the hydrochloride counterion balancing the charge. This structure makes it a versatile compound with potential applications in drug design, catalysis, and materials science.

The synthesis of 401909-55-5 typically involves the reaction of pyrrolidine with an appropriate alkylating agent in the presence of an acid catalyst. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for its application in chiral catalysis and enantioselective reactions. Researchers have also explored green chemistry approaches to synthesize this compound, minimizing environmental impact while maintaining high yields.

One of the most promising applications of 1-(pyrrolidin-2-yl)methanamine hydrochloride is in the field of medicinal chemistry. The compound has been studied as a potential building block for peptide synthesis and as a component in bioactive molecules. Recent studies have highlighted its role in modulating enzyme activity and its potential as a lead compound for drug discovery. For instance, investigations into its interactions with serine proteases have shown that it can act as a competitive inhibitor, suggesting its utility in developing therapeutic agents targeting such enzymes.

In addition to its pharmacological applications, CAS No 401909-55-5 has found use in catalytic systems. Its ability to act as a chiral ligand in asymmetric hydrogenation reactions has been extensively studied. Recent research has demonstrated that this compound can significantly enhance the enantioselectivity of certain hydrogenation reactions, making it a valuable tool in the synthesis of chiral pharmaceuticals and agrochemicals.

The physical properties of 1-(pyrrolidin-2-yl)methanamine hydrochloride are well-documented. It exists as a crystalline solid with a melting point around 230°C and is soluble in water and common organic solvents such as ethanol and dichloromethane. Its solubility profile makes it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses.

From an environmental standpoint, studies on the biodegradation and toxicity of CAS No 401909-55-5 have been conducted to assess its safety for industrial use. Results indicate that it is not particularly hazardous under normal handling conditions, though precautions should be taken to avoid prolonged exposure or inhalation.

In conclusion, 1-(pyrrolidin-2-yl)methanamine hydrochloride (CAS No 401909-55-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.

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